2-(Benzylsulfanyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
2-(Benzylsulfanyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
Brand Name:
Vulcanchem
CAS No.:
536981-18-7
VCID:
VC0357026
InChI:
InChI=1S/C21H19N5OS/c27-17-10-4-9-16-18(17)19(15-8-5-11-22-12-15)26-20(23-16)24-21(25-26)28-13-14-6-2-1-3-7-14/h1-3,5-8,11-12,19H,4,9-10,13H2,(H,23,24,25)
SMILES:
C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=CC=C4)N2)C5=CN=CC=C5)C(=O)C1
Molecular Formula:
C21H19N5OS
Molecular Weight:
389.5g/mol
2-(Benzylsulfanyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
CAS No.: 536981-18-7
Main Products
VCID: VC0357026
Molecular Formula: C21H19N5OS
Molecular Weight: 389.5g/mol
![2-(Benzylsulfanyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one - 536981-18-7](/images/no_structure.jpg)
| CAS No. | 536981-18-7 |
|---|---|
| Product Name | 2-(Benzylsulfanyl)-9-(3-pyridinyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one |
| Molecular Formula | C21H19N5OS |
| Molecular Weight | 389.5g/mol |
| IUPAC Name | 2-benzylsulfanyl-9-pyridin-3-yl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one |
| Standard InChI | InChI=1S/C21H19N5OS/c27-17-10-4-9-16-18(17)19(15-8-5-11-22-12-15)26-20(23-16)24-21(25-26)28-13-14-6-2-1-3-7-14/h1-3,5-8,11-12,19H,4,9-10,13H2,(H,23,24,25) |
| Standard InChIKey | NRYYFPRTGMLJRM-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC2=C(C(N3C(=N2)N=C(N3)SCC4=CC=CC=C4)C5=CN=CC=C5)C(=O)C1 |
| SMILES | C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=CC=C4)N2)C5=CN=CC=C5)C(=O)C1 |
| Canonical SMILES | C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=CC=C4)N2)C5=CN=CC=C5)C(=O)C1 |
| PubChem Compound | 3530510 |
| Last Modified | Nov 11 2021 |
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